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Abstract: This document provides an in-depth technical examination of N5,N5-
Dimethylpyridine-2,5-diamine, a versatile heterocyclic building block. The guide is structured

to deliver field-proven insights for researchers, scientists, and professionals in drug

development and materials science. We will explore its chemical identity, synthesis protocols,

analytical characterization, reactivity, and key applications, with a strong emphasis on the

causal relationships behind experimental choices and safety protocols. The CAS Number for

N5,N5-Dimethylpyridine-2,5-diamine is 39856-52-5.[1][2][3] This guide serves as a

comprehensive resource, grounded in authoritative references to ensure scientific integrity.

Core Chemical Identity and Physicochemical
Properties
N5,N5-Dimethylpyridine-2,5-diamine, also known by synonyms such as 2-Amino-5-

(dimethylamino)pyridine, is a substituted pyridine derivative.[1][4] Its structure, featuring both a

primary amine at the 2-position and a tertiary dimethylamino group at the 5-position, imparts a

unique combination of electronic and steric properties.[5] The dimethylamino group acts as a

strong electron-donating group, which modulates the electron density of the pyridine ring and
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the basicity of the nitrogen atoms, while the primary amine provides a key reactive handle for

synthetic transformations.[5]

These structural features are critical for its function as a versatile intermediate in organic

synthesis.[5] Its dihydrochloride salt form (CAS No. 1211513-26-6) is also commercially

available and offers enhanced water solubility.

Table 1: Physicochemical Properties of N5,N5-Dimethylpyridine-2,5-diamine

Property Value Source

CAS Number 39856-52-5 [1][2]

Molecular Formula C₇H₁₁N₃ [1][6]

Molecular Weight 137.18 g/mol [1][2][6]

Physical Form Low-melting solid or liquid [7]

Melting Point 48-50 °C

InChI Key
OLYQLAFJZQNFCK-

UHFFFAOYSA-N
[2][7]

LogP 0.575 - 0.6 [2][6]

Synthesis and Purification Strategies
The synthesis of N5,N5-Dimethylpyridine-2,5-diamine is most commonly achieved through

the direct methylation of its precursor, pyridine-2,5-diamine.[8] The choice of this strategy is

based on the commercial availability of the starting material and the straightforward nature of

N-alkylation reactions.

Dominant Synthetic Pathway: Exhaustive Methylation
The causality behind this protocol is the nucleophilic character of the amino groups on the

pyridine-2,5-diamine. A strong methylating agent, such as methyl iodide, is used in slight

excess to ensure complete dimethylation at the more nucleophilic 5-position. A non-nucleophilic

base is required to neutralize the HI byproduct, driving the reaction to completion.
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Caption: Synthetic workflow for N5,N5-Dimethylpyridine-2,5-diamine.

Step-by-Step Laboratory Protocol
This protocol is designed as a self-validating system, with clear checkpoints for reaction

monitoring and purification.

Reactor Setup: In a three-neck round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve pyridine-2,5-diamine (1.0 eq.) in anhydrous dimethylformamide

(DMF).

Reagent Addition: Add potassium carbonate (2.5 eq.) to the solution. Slowly add methyl

iodide (2.2 eq.) dropwise at room temperature. Causality: The base neutralizes the acid

formed, preventing protonation of the starting amine which would halt the reaction.
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Reaction: Heat the mixture to reflux (approx. 80-100°C) and maintain for 4-12 hours.[8]

Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the

starting material is consumed.

Quenching: After cooling to room temperature, quench the reaction by carefully adding

water.[8] This step dissolves inorganic salts and precipitates the crude product.

Isolation & Purification: Isolate the crude product via filtration. Further purification can be

achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by

column chromatography on silica gel.[8]

An alternative, though less common, route involves reductive methylation using formaldehyde

and formic acid (Eschweiler-Clarke reaction).[8]

Analytical Characterization and Quality Control
Confirming the identity and purity of N5,N5-Dimethylpyridine-2,5-diamine is crucial for its

application. High-Performance Liquid Chromatography (HPLC) is a primary technique for this

purpose.

HPLC Method for Purity Assessment
A reverse-phase HPLC method is highly effective for separating the polar diamine from non-

polar impurities.[2]

Column: C18 reverse-phase column (e.g., Newcrom R1).[2]

Mobile Phase: A gradient of acetonitrile and water with an acidic modifier like phosphoric

acid or, for MS compatibility, formic acid.[2]

Detection: UV detection at a wavelength corresponding to the compound's chromophore

(typically 254 nm).

Application: This method is scalable and suitable for both analytical purity checks and for

guiding preparative separations to isolate impurities.[2]
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Caption: General analytical workflow for quality control.

Table 2: Key Analytical Techniques
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Technique Purpose Expected Observations

¹H NMR Structural Elucidation

Signals for aromatic protons, a

singlet for the N(CH₃)₂ group

(~3.0 ppm), and a broad

singlet for the NH₂ group.

¹³C NMR Carbon Skeleton Confirmation

Distinct signals for the five

aromatic carbons and one

signal for the methyl carbons.

LC-MS Purity & MW Confirmation

A major peak in the

chromatogram with a

corresponding mass ion of

[M+H]⁺ ≈ 138.1.

FTIR Functional Group ID

N-H stretching bands for the

primary amine (~3300-3500

cm⁻¹), C-H and C=C/C=N

aromatic stretches.

Chemical Reactivity and Core Applications
The utility of N5,N5-Dimethylpyridine-2,5-diamine stems from its dual functionality, making it

a valuable building block in several high-value chemical sectors.

Pharmaceuticals & Medicinal Chemistry: The aminopyridine scaffold is a "privileged

structure" in drug discovery. This compound serves as a key intermediate for synthesizing

Active Pharmaceutical Ingredients (APIs).[9] Research has indicated its potential use in

developing enzyme inhibitors for anticancer and antimicrobial applications.[5]

Materials Science: It is used as a monomer for creating advanced polyimides. The

incorporation of the pyridine unit enhances the thermal resistance and solubility of the

resulting polymers.[5]

Dyes and Pigments: It serves as a precursor in the synthesis of various colorants.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1275426/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n5-n5-dimethylpyridine-2-5-diamine
https://www.benchchem.com/product/B2581909
https://www.benchchem.com/product/b1275426
https://www.benchchem.com/product/b1275426
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coordination Chemistry: The nitrogen atoms of the amino groups can act as ligands,

coordinating with metal ions to form complexes used in catalysis.[4][5][10]

N5,N5-Dimethylpyridine-2,5-diamine
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Caption: Reactivity sites and their corresponding application pathways.

Safety, Handling, and Storage
N5,N5-Dimethylpyridine-2,5-diamine is classified as a hazardous chemical and requires strict

safety protocols.

Signal Word: Danger[6]

Table 3: GHS Hazard Information
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Hazard Code Statement Class Source

H302 Harmful if swallowed
Acute Toxicity, Oral

(Cat. 4)
[6]

H315 Causes skin irritation Skin Irritation (Cat. 2) [6]

H318
Causes serious eye

damage

Serious Eye Damage

(Cat. 1)
[6]

H335
May cause respiratory

irritation
STOT SE (Cat. 3) [6]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Avoid all skin

contact.[11]

Respiratory Protection: If dusts or aerosols may be generated, use a NIOSH-approved

respirator.[11]

First Aid and Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek urgent

medical attention. The risk of serious eye damage is high.[6]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing.

Ingestion: Do NOT induce vomiting. Call a poison control center or physician immediately.

[12]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek

medical attention.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing agents.

Conclusion
N5,N5-Dimethylpyridine-2,5-diamine (CAS: 39856-52-5) is a high-value synthetic

intermediate with a well-defined profile of reactivity and utility. Its strategic importance in

pharmaceuticals, materials science, and industrial chemistry is directly attributable to the

distinct functionalities of its primary and tertiary amino groups. Understanding the causality

behind its synthesis, the appropriate methods for its characterization, and the stringent safety

protocols required for its handling are paramount for any scientist or researcher incorporating

this compound into their work. This guide provides the foundational, technically-grounded

knowledge necessary for its effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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